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An In-depth Technical Guide on the Solubility of Magnesium Sulfite in Aqueous Solutions

Introduction

Magnesium sulfite (MgSOs) is an inorganic salt of significant interest in various industrial
applications, including the pulp and paper industry and flue gas desulfurization processes.[1]
Its solubility in aqueous solutions is a critical parameter that dictates its behavior in these
systems. Magnesium sulfite exists in several hydrated forms, with the most common being
the hexahydrate (MgSOs-6H20) and the trihydrate (MgS0Os-3H20).[2] The stable form is
dependent on the temperature, with the hexahydrate being stable below approximately 40-
42.5°C and the trihydrate being the stable form at higher temperatures.[2][3][4] This guide
provides a comprehensive overview of the aqueous solubility of magnesium sulfite, detailing
guantitative solubility data, the influence of temperature and other solutes, and the
experimental protocols used for its determination.

Physicochemical Properties
e Chemical Formula: MgSOs (anhydrous)[2]

e Molar Mass: 104.37 g/mol (anhydrous)[5][6]

o Appearance: White, crystalline powder.[5][6]
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» Hydrates: The most common hydrates are MgS0O3:6H20 and MgS0Os-3H20.[2] The
anhydrous form is hygroscopic.[2]

Aqueous Solubility Data

The solubility of magnesium sulfite in water is temperature-dependent and also depends on
the specific hydrate present. Generally, it is described as slightly soluble in water.[5][6]

Solubility of Magnesium Sulfite Hexahydrate
(MgS03-6H20)

The hexahydrate is the stable solid phase in equilibrium with a saturated aqueous solution at
temperatures below 40-42.5°C.[4] Its solubility increases with temperature.[7]

Solubility ( g/100g Solubility (mol/kg

Temperature (°C) solution) H20) Other Units
0 0.338[5][8] 0.0324[9]

18 0.0501 mol/dm?3[9]

20 0.0478[9]

25 0.646[5][8] 0.050 (+0.005)[7] 5.2 g/L[2]

30 0.0622[9]

35 0.0817[9]

40 0.1081[9]

Solubility of Magnesium Sulfite Trihydrate (MgSO3-3H20)

Above 40-42.5°C, the trihydrate becomes the stable solid phase.[4] Interestingly, the solubility
of the trihydrate generally decreases as temperature increases.[9] However, metastable
hexahydrate can often precipitate at temperatures significantly higher than the transition
temperature.[3][4]
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Solubility ( g/100g

Temperature (°C) solution) Solubility (mol/kg H20)
40 0.1001[9]

45 0.0906[9]

50 0.082 (+0.003)[7]

55 0.0815[9]

60 0.0789[9]

70 0.0731[9]

80 0.0694[9]

920 0.0640[9]

98 0.615[5][8] 0.0592[9]

Solubility Product Constant (Ksp)

The dissolution of magnesium sulfite in water is an equilibrium process. The solubility product
constant (Ksp) provides a quantitative measure of its solubility.

Compound pKsp

MgSOs 2.50[5][8]

Factors Influencing Solubility

The solubility of magnesium sulfite can be significantly affected by the presence of other
chemical species in the solution.

e Magnesium Sulfate (MgSOa): The presence of magnesium sulfate has been shown to
increase the solubility of both magnesium sulfite hexahydrate and trihydrate.[3][4][7]

e Magnesium Chloride (MgCl2): In contrast, the addition of magnesium chloride to the solution
decreases the solubility of magnesium sulfite.[7]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://srdata.nist.gov/solubility/IUPAC/SDS-26/SDS-26-pages_160.pdf
https://srdata.nist.gov/solubility/IUPAC/SDS-26/SDS-26-pages_160.pdf
https://srdata.nist.gov/solubility/IUPAC/SDS-26/SDS-26-pages_153.pdf
https://srdata.nist.gov/solubility/IUPAC/SDS-26/SDS-26-pages_160.pdf
https://srdata.nist.gov/solubility/IUPAC/SDS-26/SDS-26-pages_160.pdf
https://srdata.nist.gov/solubility/IUPAC/SDS-26/SDS-26-pages_160.pdf
https://srdata.nist.gov/solubility/IUPAC/SDS-26/SDS-26-pages_160.pdf
https://srdata.nist.gov/solubility/IUPAC/SDS-26/SDS-26-pages_160.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB3111136_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3111136.aspx
https://srdata.nist.gov/solubility/IUPAC/SDS-26/SDS-26-pages_160.pdf
https://www.benchchem.com/product/b1587470?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB3111136_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3111136.aspx
https://www.benchchem.com/product/b1587470?utm_src=pdf-body
https://www.benchchem.com/product/b1587470?utm_src=pdf-body
https://www.researchgate.net/publication/251269907_Solubilities_of_Magnesium_Sulfite
https://akjournals.com/view/journals/10973/66/2/article-p509.pdf
https://srdata.nist.gov/solubility/IUPAC/SDS-26/SDS-26-pages_153.pdf
https://www.benchchem.com/product/b1587470?utm_src=pdf-body
https://srdata.nist.gov/solubility/IUPAC/SDS-26/SDS-26-pages_153.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Sodium Sulfite (Na2S0s): The effect of sodium sulfite is more complex. At lower
concentrations (up to about 10 mass %), it increases the solubility of magnesium sulfite.
However, at higher concentrations, the solubility decreases.[7]

o Sulfur Dioxide (SOz2): The presence of excess sulfur dioxide, which forms sulfurous acid in
solution, increases the solubility of magnesium sulfite.[7][10] This is due to the formation of
the more soluble magnesium bisulfite (Mg(HSOs)2).[10][11]

Experimental Protocols for Solubility Determination

A variety of methods have been employed to determine the solubility of magnesium sulfite.
The most common is the saturation method.

General Saturation Method Workflow:

e Preparation: An excess of the magnesium sulfite hydrate (either MgSOs-6H20 or
MgSOs-3H20) is added to deionized, and often deoxygenated, water in a sealed vessel.

» Equilibration: The mixture is agitated (e.g., by stirring) in a thermostatically controlled bath to
maintain a constant temperature. The system is allowed to equilibrate, which can take from
several hours to several days.[9][10] The attainment of equilibrium is confirmed by analyzing
the concentration of the dissolved salt at different time intervals until it remains constant.[9]

e Phase Separation: Once equilibrium is reached, the solid and liquid phases are separated,
typically by filtration or by allowing the solid to settle and carefully withdrawing a sample of
the supernatant liquid.

« Analysis of the Saturated Solution: The concentration of magnesium sulfite in the saturated
solution is then determined using various analytical techniques:

o Gravimetric Analysis: The magnesium content can be determined gravimetrically by
precipitating it as another compound, such as magnesium sulfate.[9]

o Titration: The sulfite concentration is commonly determined by iodometric titration.[9] A
combination of acidimetric and iodometric titrations can be used to determine total and
combined sulfur dioxide.[12]
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o Complexometric Titration: Magnesium concentration can also be determined
complexometrically.[10]

Other Specialized Techniques:

o Turbidimetric Measurement: Saturation limits have been determined by measuring the
turbidity of solutions of known compositions as they are cooled. The onset of precipitation is
identified as the temperature at which turbidity sharply increases.[12]

» Dynamic Gas Analysis: In systems containing excess SOz, the equilibrium pressure of SOz
can be determined dynamically by passing an inert gas (like nitrogen) through the solution
and analyzing the off-gas for its SOz content using iodometric methods.[10][12]

Visualization of Dissolution Equilibrium

The dissolution of magnesium sulfite in an aqueous solution is an equilibrium process where
the solid salt dissociates into its constituent ions.

Dissolution (Ksp)
MgSOs(s) Mgz+(aq) + SO32-(aq)
Precipitation

Click to download full resolution via product page

Caption: Dissolution equilibrium of solid magnesium sulfite in water.

Conclusion

The aqueous solubility of magnesium sulfite is a complex property influenced by temperature,
the specific crystalline hydrate present, and the chemical composition of the solution. The
hexahydrate form is more stable at lower temperatures and its solubility increases with
temperature, while the trinydrate is stable at higher temperatures and exhibits retrograde
solubility. The presence of other salts, particularly magnesium sulfate and sulfur dioxide,
significantly alters the solubility, a crucial consideration for industrial processes. The
determination of these solubility data relies on meticulous experimental protocols, primarily
based on the saturation method coupled with various analytical techniques. This guide provides
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foundational knowledge for researchers and professionals working with magnesium sulfite in
agueous environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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